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Compound of Interest

Compound Name: Magnesium monosulfide

Cat. No.: B8316671 Get Quote

Core Physical Properties of Magnesium Sulfide
(MgS)
This technical guide provides a detailed overview of the fundamental physical properties of

Magnesium Sulfide (MgS), including its melting point, density, and appearance. The information

is curated for researchers, scientists, and professionals in drug development who may utilize

MgS in various applications.

Summary of Physical Properties
The key physical characteristics of Magnesium Sulfide are summarized in the table below,

offering a comparative look at the data sourced from various technical resources.
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Physical Property Value Notes Citations

Melting Point
>2000 °C

(decomposes)

Magnesium Sulfide

has a very high

melting point and

decomposes upon

melting.

[1][2][3][4][5][6][7][8][9]

~2380 °C

Some sources provide

a more specific, albeit

approximate, value.

[10]

Density 2.68 g/cm³ [1]

2.84 g/cm³

This value is

consistently reported

across multiple

sources.

[2][3][4][7][8][11]

2.98 g/cm³ [10]

Appearance

White to pale red-

brown powder or

crystalline solid.

The color variation is

often attributed to the

purity of the

compound.

[1][2][3][4]

Colorless to brown

crystal powder.

Pure MgS is a white

crystalline substance,

while impure forms

appear as a reddish-

brown powder.

[2][7][12]

Red-brown cubic

crystals.
[6][8][9][11]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for determining the physical properties of MgS

are not readily available in the surveyed literature due to its high melting point and reactivity,
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the following sections describe the general methodologies that would be employed for such

characterizations.

Melting Point Determination

The determination of a substance's melting point is a fundamental technique for identification

and purity assessment. For a high-melting-point solid like MgS, specialized equipment is

necessary.

Capillary Method (for lower melting solids): A common method involves packing a small

amount of the powdered solid into a capillary tube and heating it in a controlled manner,

often in a melting point apparatus like a Mel-Temp or Thiele tube.[13][14][15] The

temperature range from the first appearance of liquid to the complete melting of the solid is

recorded as the melting point range.[13] For MgS, this method would require a high-

temperature apparatus capable of reaching over 2000 °C.

High-Temperature Techniques: For materials with extremely high melting points, techniques

such as laser heating coupled with pyrometry are often used. These methods allow for

localized heating to very high temperatures while the temperature is measured optically.

Challenges with MgS: The primary challenge in determining the melting point of MgS is its

extremely high value, which is beyond the range of standard laboratory equipment.

Furthermore, its tendency to decompose at its melting point requires a controlled atmosphere

to prevent reactions with oxygen or other gases.[1][3][6][9]

Density Determination

The density of a solid is typically determined by measuring its mass and volume.

For a Regularly Shaped Solid: The mass can be measured using an analytical balance, and

the volume can be calculated from its geometric dimensions.

For an Irregularly Shaped Solid (like a powder): The water displacement method is

commonly used.[16][17] A known volume of a liquid in which the solid is insoluble is

measured in a graduated cylinder. The solid is then added to the liquid, and the new volume

is recorded. The difference in volume represents the volume of the solid. The mass of the

solid is measured separately, and the density is calculated.
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Challenges with MgS: Magnesium Sulfide reacts with water, producing magnesium hydroxide

and hydrogen sulfide gas.[1][4][10] Therefore, water cannot be used as the displacement liquid.

An inert, non-reactive liquid in which MgS is insoluble would need to be used instead.

Logical Workflow for Data Acquisition and
Presentation
The following diagram illustrates the logical workflow from initial data inquiry to the final

presentation of the physical properties of Magnesium Sulfide.
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Caption: Logical workflow for MgS property data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8316671?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8316671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. heegermaterials.com [heegermaterials.com]

3. Magnesium sulfide - Wikipedia [en.wikipedia.org]

4. webqc.org [webqc.org]

5. byjus.com [byjus.com]

6. 12032-36-9 CAS MSDS (MAGNESIUM SULFIDE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

7. brainly.in [brainly.in]

8. chembk.com [chembk.com]

9. MAGNESIUM SULFIDE | 12032-36-9 [chemicalbook.com]

10. orchidsinternationalschool.com [orchidsinternationalschool.com]

11. magnesium sulfide [chemister.ru]

12. zegmetal.com [zegmetal.com]

13. Determination of Melting Point [wiredchemist.com]

14. jan.ucc.nau.edu [jan.ucc.nau.edu]

15. chem.libretexts.org [chem.libretexts.org]

16. m.youtube.com [m.youtube.com]

17. youtube.com [youtube.com]

To cite this document: BenchChem. [Physical properties of MgS: melting point, density,
appearance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8316671#physical-properties-of-mgs-melting-point-
density-appearance]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8316671?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Magnesium_sulfide
https://heegermaterials.com/sulfide-powders/2174-magnesium-sulfide-mgs-cas-12032-36-9.html
https://en.wikipedia.org/wiki/Magnesium_sulfide
https://www.webqc.org/compound-Mgs-Mgs.html
https://byjus.com/magnesium-sulfide-formula/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6706830.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6706830.aspx
https://brainly.in/question/39831154
https://www.chembk.com/en/chem/magnesiumsulfide(mgs)
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6706830.htm
https://www.orchidsinternationalschool.com/chemistry-formula/magnesium-sulfide-formula
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7763
https://zegmetal.com/chemical-compounds/magnesium-sulfide/
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://m.youtube.com/watch?v=mt-WEdVqQnE
https://www.youtube.com/watch?v=8zLPGHK8h3Y
https://www.benchchem.com/product/b8316671#physical-properties-of-mgs-melting-point-density-appearance
https://www.benchchem.com/product/b8316671#physical-properties-of-mgs-melting-point-density-appearance
https://www.benchchem.com/product/b8316671#physical-properties-of-mgs-melting-point-density-appearance
https://www.benchchem.com/product/b8316671#physical-properties-of-mgs-melting-point-density-appearance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8316671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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